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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various cis-3-Hexene derivatives,
focusing on their characterization, performance attributes, and relevant experimental data.
These compounds, known for their characteristic "green" aroma, are of significant interest in
the fragrance, flavor, and pharmaceutical industries.

Physicochemical Properties

A comparative summary of the physicochemical properties of several cis-3-Hexenyl esters is
presented below. The data has been compiled from various sources to facilitate easy
comparison.
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Compoun
d Name

Molecular
Formula

Molecular
Weight (
g/mol)

Boiling
Point (°C)

Density
(g/mL)

Refractiv
Flash

Point (°C)

e Index
(n20/D)

cis-3-
Hexenyl
Acetate

CsH1402

142.20

75-76 (at
23 mmHgQ)

0.898 -
0.905

1.424 -
1.430

Cis-3-
Hexenyl

Butyrate

C10H1802

170.25

~0.88

1.424 -
1.432

cis-3-
Hexenyl

Salicylate

C13H1603

220.26

Cis-3-
Hexenyl
Cis-3-

Hexenoate

C12H2002

196.29

0.865 -
0.902 (at
25°C)

1.447 -
1.455

98.89

Cis-3-
Hexenyl

Valerate

C11H2002

184.28

cis-3-
Hexenyl
Benzoate

C13H1602

204.26

cis-3-
Hexenyl

Hexanoate

C12H2202

198.30

Cis-3-
Hexenyl

Isobutyrate

C10H1802

170.25

92

0.88

1.424 -
1.432

67

cis-3-
Hexenyl 3-
Methylbuta
noate

C11H2002

184.28
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Note: Some data points were not available in the searched literature.

Aroma Profile Comparison

cis-3-Hexene derivatives are renowned for their "green” and fruity aromas. The following table
summarizes the qualitative descriptions of their scent profiles. Quantitative data like odor
activity values (OAVs) are not readily available in a comparative format in the literature.

Compound Aroma Description

] Intense grassy-green odor of freshly cut green
cis-3-Hexenol
grass and leaves.[1]

Sharp, fruity-green, and sweet notes with a
cis-3-Hexenyl Acetate banana-like profile; nuances of mango, peach,

passion fruit, and kiwi.[2]

cis-3-Hexenyl Butyrate Distinct apple aroma with a hint of brandy.[3]

_ _ Fresh fragrance with floral and seaside scents
cis-3-Hexenyl Salicylate )
of lily-of-the-valley and strong green notes.[3]

) ) Ripe fruity notes of pear and melon, with a hint
cis-3-Hexenyl cis-3-Hexenoate
of tomato leaf.[4]

Performance Data
Antimicrobial Activity

A study on the antimicrobial activity of (E)- and (Z)-3-hexenyl nonanoate provided the following
Minimum Inhibitory Concentration (MIC) values, demonstrating their potential as antimicrobial
agents.[5][6]
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(Z)-3-Hexenyl (E)-3-Hexenyl
Microorganism ATCC Strain Nonanoate MIC Nonanoate MIC
(mg/mL) (mg/mL)
Escherichia coli 25922 1.56 1.56
Pseudomonas
) 27858 0.85 0.45
aeruginosa
Moraxella catarrhalis 23246 1.56 1.56
Staphylococcus
25923 3.13 1.56
aureus
Bacillus cereus 11778 1.56 1.56
Enterococcus faecalis 29212 3.10 1.21
Candida albicans 10231 1.53 1.09
Cryptococcus
90112 0.50 0.89
neoformans

The study indicated that the (E)-isomer of 3-hexenyl nonanoate showed the highest broad-
spectrum activity.[6]

Insect Attractant and Repellent Activity

cis-3-Hexene and its derivatives, as Green Leaf Volatiles (GLVs), play a crucial role in plant-
insect interactions. They can act as attractants for certain predatory insects and as repellents
for others.

 Attractant: cis-3-Hexenol is known to attract many predatory insects.[1] cis-3-Hexenyl
butyrate can attract wasps of the Vespula species.[3]

o Repellent: While specific comparative data is limited, the general role of GLVs in repelling
certain herbivores is well-established.

Signaling Pathways and Biological Activity
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cis-3-Hexene derivatives are part of a class of compounds known as Green Leaf Volatiles
(GLVs), which are released by plants upon tissue damage. These volatiles act as signaling
molecules in plant defense mechanisms.
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Plant Defense Signaling Pathway of Green Leaf Volatiles
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Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) for Aroma
Analysis

This protocol outlines the general workflow for analyzing the aroma profile of cis-3-Hexene

derivatives.
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GC-0O Experimental Workflow
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Methodology:

o Sample Preparation: The volatile fraction containing cis-3-Hexene derivatives is extracted
from the sample matrix using techniques like headspace solid-phase microextraction (HS-
SPME) or solvent extraction.

o Gas Chromatography (GC) Separation: The extracted volatiles are injected into a GC system
equipped with a capillary column to separate the individual compounds based on their
volatility and polarity.

o Detection: The effluent from the GC column is split into two paths:

o One path leads to a chemical detector, such as a Flame lonization Detector (FID) or a
Mass Spectrometer (MS), for compound identification and quantification.

o The other path is directed to an olfactometry port where a trained panelist sniffs the eluting
compounds and records the odor description and intensity.

o Data Analysis: The retention times of the odor events from the olfactometry analysis are
matched with the peaks from the chemical detector to identify the compounds responsible for
specific aromas. The intensity of the perceived odor can be quantified using methods like
Aroma Extract Dilution Analysis (AEDA) to determine the Flavor Dilution (FD) factor or by
calculating Odor Activity Values (OAVS).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

This protocol describes a common method for determining the Minimum Inhibitory
Concentration (MIC) of volatile compounds.
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Antimicrobial Susceptibility Testing Workflow

Methodology:

Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria

or fungi) is prepared in a suitable growth medium.

Serial Dilution: A series of twofold dilutions of the cis-3-Hexene derivative is prepared in a

96-well microtiter plate.

Inoculation: Each well is inoculated with the microbial suspension. Positive (no compound)

and negative (no microorganisms) controls are included.

Incubation: The microtiter plate is incubated under appropriate conditions (temperature, time)

for the test microorganism.
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o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that completely inhibits the visible growth of the microorganism.

Insect Olfactometer Bioassay

This protocol outlines the general procedure for assessing the behavioral response of insects

to cis-3-Hexene derivatives.
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Insect Olfactometer Bioassay Workflow

Methodology:

o Olfactometer Setup: A Y-tube or multi-arm olfactometer is used. A purified and humidified air

stream is passed through each arm.

o Odor Source: A specific concentration of the cis-3-Hexene derivative is introduced into the
airflow of one arm (the "treatment" arm). The other arm(s) receive clean air or a solvent
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control.

 Insect Introduction: A single insect is released at the base of the olfactometer.

o Behavioral Observation: The insect's movement is observed for a set period. The time spent
in each arm and the first choice of arm are recorded.

o Data Analysis: The data from multiple replicates are statistically analyzed to determine if
there is a significant preference (attraction) or avoidance (repellence) of the arm containing
the test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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